diethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-[(2,2-diphenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C27H28N2O5S/c1-3-33-26(31)23-20-15-16-29(27(32)34-4-2)17-21(20)35-25(23)28-24(30)22(18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-14,22H,3-4,15-17H2,1-2H3,(H,28,30)
• InChI Key: DCGWOYIWEIOFHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H28N2O5S
• Molecular Weight: 492.6 g/mol
• CAS No.: 864926-65-8

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also contains two ester groups (the diethyl dicarboxylate part of the name), an amide group (the acetamido part), and a thiophene ring (the dihydrothieno part). These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and thiophene rings would likely contribute to the compound’s aromaticity, making it relatively stable. The ester and amide groups could participate in hydrogen bonding, affecting the compound’s solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility would likely be affected by the polar ester and amide groups, while its melting and boiling points would depend on factors like molecular weight and intermolecular forces.

Scientific Research Applications

Heterocyclic Synthesis and Applications

Synthetic Methodologies : The compound serves as a key intermediate in the synthesis of complex heterocyclic systems. For instance, it has been used to synthesize novel derivatives of pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines, pyrido[4′,3′:4,5]thieno[2,3-d]-[1,2,4]triazolo[1,5-a]pyrimidines, and pyrido[4′,3′:4,5]thieno[2,3-d][1,3,4]thiadiazolo[3,2-a]pyrimidines, showcasing its versatility in constructing diverse heterocyclic frameworks (Ahmed, 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s meant to be a drug, for example, it might interact with certain proteins or enzymes in the body. Without more information, though, it’s impossible to say for sure.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, for example, future research might focus on testing its efficacy and safety in preclinical and clinical trials.